Cas no 957062-65-6 (2-(Morpholinosulfonyl)phenylboronic acid)

• Product Name: 2-(Morpholinosulfonyl)phenylboronic acid
• CAS No: 957062-65-6
• MF: C₁₀H₁₄BNO₅S
• MW: 271.097861766815
• MDL: MFCD09878327
• CID: 69679
• PubChem ID: 44118632
• Update Time: 2025-05-23

2-(Morpholinosulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Morpholinosulfonyl)phenylboronic acid
• (2-morpholin-4-ylsulfonylphenyl)boronic acid
• 2-(MORPHOLIN-4-YLSULPHONYL)BENZENEBORONIC ACID
• Boronic acid, B-[2-(4-morpholinylsulfonyl)phenyl]-
• SCHEMBL3408339
• AM87498
• PS-9474
• 2-[(Morpholin-4-yl)sulphonyl]benzeneboronic acid
• [2-(Morpholine-4-sulfonyl)phenyl]boronic acid
• CS-0173959
• AKOS015855854
• A22916
• (2-(Morpholinosulfonyl)phenyl)boronic acid
• J-506507
• MFCD09878327
• BZFBAPLYGJEVGH-UHFFFAOYSA-N
• DTXSID40656929
• 957062-65-6
• FT-0655894
• 2-(Morpholinosulfonyl)phenylboronicacid
• I12248
• 2-(morpholine-4-sulfonyl)phenylboronic acid
• DB-013933

• MDL： MFCD09878327
• Inchi： 1S/C10H14BNO5S/c13-11(14)9-3-1-2-4-10(9)18(15,16)12-5-7-17-8-6-12/h1-4,13-14H,5-8H2
• InChI Key： BZFBAPLYGJEVGH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1B(O)O)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 271.06900
• Monoisotopic Mass: 271.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4A^2

Experimental Properties

• Density: 1.45
• Boiling Point: 513.4°C at 760 mmHg
• Flash Point: 264.3°C
• Refractive Index: 1.606
• PSA: 95.45000
• LogP: -0.59400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(Morpholinosulfonyl)phenylboronic acid

Introduction to 2-(Morpholinosulfonyl)phenylboronic Acid (CAS No. 957062-65-6)

2-(Morpholinosulfonyl)phenylboronic acid is a specialized organoboron compound with significant applications in the field of pharmaceuticals and materials science. Its molecular structure, characterized by a morpholino sulfonyl group and a phenylboronic acid moiety, endows it with unique chemical properties that make it valuable in various biochemical and synthetic processes. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 957062-65-6, has garnered attention due to its role in drug development, particularly in the design of targeted therapeutics and advanced material formulations.

The morpholino group, a six-membered heterocyclic amine derivative, contributes to the compound's stability and solubility, making it suitable for aqueous-based applications. This feature is particularly advantageous in pharmaceutical formulations where bioavailability and compatibility with biological systems are critical. On the other hand, the phenylboronic acid component is renowned for its ability to form reversible coordination complexes with diols and polyols. This property is leveraged in various industrial and medical applications, including the development of cross-linking agents, chiral catalysts, and sensing materials.

Recent advancements in medicinal chemistry have highlighted the potential of 2-(Morpholinosulfonyl)phenylboronic acid as a key intermediate in the synthesis of novel therapeutic agents. Its boronic acid functionality allows for facile participation in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the construction of complex molecular architectures. These reactions are widely employed in the preparation of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The integration of the morpholino sulfonyl group into these frameworks often enhances pharmacological properties such as metabolic stability and binding affinity.

In the realm of materials science, 2-(Morpholinosulfonyl)phenylboronic acid has been explored for its utility in creating smart materials capable of responding to environmental stimuli. For instance, its ability to form coordination complexes with sugars has been utilized in the development of hydrogels with tunable mechanical properties. These hydrogels find applications in biomedical devices, such as drug delivery systems and tissue engineering scaffolds. The compound's compatibility with biological molecules also makes it a candidate for use in biosensors designed to detect specific analytes based on boronic acid-diol interactions.

The pharmaceutical industry has shown particular interest in 2-(Morpholinosulfonyl)phenylboronic acid due to its potential as a prodrug or a precursor for bioactive molecules. Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The structural features of this compound facilitate its transformation into pharmacologically relevant derivatives through controlled chemical modifications. Additionally, its boronic acid moiety can be exploited to develop targeted therapies, particularly those involving receptor-mediated drug delivery systems where boronate esters play a pivotal role.

Recent studies have also demonstrated the compound's efficacy in combination therapies. For example, researchers have investigated its use alongside other boron-containing compounds in targeted cancer treatments. The ability of 2-(Morpholinosulfonyl)phenylboronic acid to form stable complexes with biomolecules has been harnessed to develop novel anticancer agents that exhibit high selectivity for tumor cells while minimizing side effects on healthy tissues. This approach aligns with the growing trend toward precision medicine, where therapeutic strategies are tailored to individual patient profiles.

The synthetic methodologies for preparing 2-(Morpholinosulfonyl)phenylboronic acid have seen significant refinements over recent years. Advances in boronation techniques and sulfonylation reactions have enabled more efficient and scalable production processes. These improvements are crucial for meeting the demand of pharmaceutical manufacturers who require high-purity compounds for clinical trials and commercialization. Moreover, green chemistry principles have been increasingly incorporated into these synthetic routes, reducing waste generation and minimizing environmental impact.

The versatility of 2-(Morpholinosulfonyl)phenylboronic acid extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its reactivity allows for the synthesis of derivatives that exhibit herbicidal or pesticidal properties, contributing to sustainable agricultural practices. Additionally, its role as a building block in organic synthesis has led to its use in producing dyes, polymers, and other functional materials that find applications across multiple industries.

In conclusion, 2-(Morpholinosulfonyl)phenylboronic acid (CAS No. 957062-65-6) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable diverse applications ranging from drug development to smart material design. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.